Cas no 31468-33-4 (3-methyltetrahydropyran-2,6-dione)

• Product Name: 3-methyltetrahydropyran-2,6-dione
• CAS No: 31468-33-4
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 316269
• PubChem ID: 3015571
• Update Time: 2025-04-19

3-methyltetrahydropyran-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione,dihydro-3-methyl-
• Dihydro-3-methyl-2H-pyran-2,6(3H)-dione
• 3-methyldihydro-2H-pyran-2,6(3H)-dione
• 3-methyltetrahydropyran-2,6-dione
• NS00051375
• EN300-5199451
• 2-methylglutaric anhydride
• 2H-Pyran-2,6(3H)-dione, dihydromethyl-
• DTXSID30953474
• CS-0058228
• YQLVIOYSGHEJDA-UHFFFAOYSA-N
• 3-methyloxane-2,6-dione
• 31468-33-4
• EINECS 250-645-9
• SCHEMBL138698
• 36483-51-9
• AKOS006327070

• Inchi： 1S/C6H8O3/c1-4-2-3-5(7)9-6(4)8/h4H,2-3H2,1H3
• InChI Key： YQLVIOYSGHEJDA-UHFFFAOYSA-N
• SMILES： O1C(CCC(C1=O)C)=O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones